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Compound of Interest

Compound Name: Cerium stearate

Cat. No.: B159660 Get Quote

This technical guide provides a comprehensive overview of cerium stearate, a versatile metal-

organic compound. Aimed at researchers, scientists, and drug development professionals, this

document details its chemical identifiers, synthesis methodologies, and key applications, with a

focus on its role as a polymer stabilizer.

Chemical Identifiers
Cerium stearate can exist in two primary oxidation states for the cerium ion: +3 (cerous) and

+4 (ceric). This leads to different compounds with distinct chemical identifiers. The most

common form is Cerium(III) stearate.
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Identifier Cerium(III) Stearate Cerium(IV) Stearate

CAS Number 14536-00-6, 10119-53-6 7459-41-8

IUPAC Name cerium(3+);octadecanoate cerium(4+);octadecanoate

Other Names
Cerous stearate, Cerium

tristearate

Ceric stearate, Cerium

tetrastearate

Chemical Formula C₅₄H₁₀₅CeO₆ C₇₂H₁₄₀CeO₈

Molecular Weight 990.524 g/mol 1274.02 g/mol
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Experimental Protocols
Detailed experimental protocols for the synthesis of cerium stearate are not extensively

available in the public domain. However, the primary methods of synthesis are well-established

and are outlined below as general procedures.

2.1. Synthesis of Cerium(III) Stearate via Precipitation
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This method involves the reaction of a soluble cerium salt, such as cerium(III) nitrate, with an

alkali metal stearate, like sodium stearate or potassium stearate, in an aqueous solution. The

insoluble cerium stearate then precipitates out of the solution.

Reactants: Cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O), Sodium stearate (NaC₁₈H₃₅O₂),

Deionized water.

General Procedure:

Prepare separate aqueous solutions of cerium(III) nitrate and sodium stearate.

Slowly add the sodium stearate solution to the cerium(III) nitrate solution with constant

stirring.

A white precipitate of cerium(III) stearate will form immediately.

Continue stirring for a specified period to ensure the reaction goes to completion.

The precipitate is then collected by filtration, washed multiple times with deionized water to

remove any unreacted salts, and finally dried in an oven at a controlled temperature.

2.2. Synthesis of Cerium(III) Stearate by Direct Reaction

This method involves the direct reaction of cerium(III) oxide with stearic acid at an elevated

temperature.

Reactants: Cerium(III) oxide (Ce₂O₃), Stearic acid (C₁₈H₃₆O₂).

General Procedure:

A stoichiometric mixture of cerium(III) oxide and stearic acid is heated in an inert

atmosphere.

The reaction is typically carried out at a temperature range of 100-200 °C.

The reaction mixture is stirred continuously to ensure homogeneity.

The completion of the reaction yields cerium(III) stearate.
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The product is then cooled and can be purified by washing with a suitable solvent to

remove any unreacted stearic acid.

Analytical Characterization
The synthesized cerium stearate can be characterized using various analytical techniques to

confirm its identity and purity:

Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the formation of the metal

carboxylate by observing the disappearance of the carboxylic acid O-H peak and the

appearance of characteristic carboxylate stretches.

X-ray Diffraction (XRD): To determine the crystalline structure and phase purity of the

compound.

Thermogravimetric Analysis (TGA): To study the thermal stability and decomposition profile

of the cerium stearate.

Scanning Electron Microscopy (SEM): To analyze the surface morphology and particle size

of the synthesized powder.

Elemental Analysis: To determine the elemental composition and confirm the stoichiometry of

the cerium stearate.

Application in PVC Stabilization
Cerium stearate is utilized as a heat stabilizer for polyvinyl chloride (PVC). It helps to prevent

the thermal degradation of PVC during processing at high temperatures. The stabilization

mechanism is believed to involve two main pathways: the neutralization of hydrogen chloride

(HCl) and the scavenging of free radicals.

Below is a logical diagram illustrating the proposed mechanism for PVC stabilization by cerium
stearate.
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PVC thermal degradation and stabilization pathway by cerium stearate.
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The diagram illustrates that during thermal processing, PVC undergoes dehydrochlorination,

releasing HCl, which autocatalyzes further degradation and leads to the formation of polyenes,

causing discoloration. Free radicals are also generated, which propagate the degradation

process. Cerium stearate intervenes by neutralizing the released HCl to form cerium chloride

and stearic acid, thus inhibiting the autocatalytic process. Additionally, it is proposed that

cerium stearate can scavenge the reactive free radicals, converting them into more stable

products and terminating the degradation chain reactions. This dual action makes cerium
stearate an effective heat stabilizer for PVC.

To cite this document: BenchChem. [An In-depth Technical Guide to Cerium Stearate:
Chemical Properties, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b159660#cerium-stearate-cas-number-
and-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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